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Compound of Interest

Compound Name: Regaloside H

Cat. No.: B10855174 Get Quote

Technical Support Center: Regaloside H
This technical support center provides researchers, scientists, and drug development

professionals with guidance on improving the solubility of Regaloside H in aqueous solutions

for cell culture experiments.

Frequently Asked Questions (FAQs)
Q1: What is Regaloside H and what is its primary cellular effect?

A1: Regaloside H is a phenylpropanoid glycerol glucoside that functions as a gluconeogenesis

inhibitor.[1][2][3] It has been shown to reduce glucose production in hepatocytes. Specifically, a

10 μM concentration of Regaloside H can suppress glucose production by 36.8% in H4IIE rat

hepatoma cells.[1]

Q2: I'm observing precipitation of Regaloside H when I add it to my cell culture medium. What

is causing this?

A2: Regaloside H has poor solubility in aqueous solutions. Direct addition of a powdered

compound or a highly concentrated stock solution into your aqueous cell culture medium can

cause it to precipitate out of solution. It is crucial to use appropriate solvents and solubilization

techniques to maintain its solubility.

Q3: What are the recommended methods for dissolving Regaloside H for in vitro studies?
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A3: To achieve a clear solution of Regaloside H for cell culture, it is recommended to first

dissolve it in a suitable organic solvent, such as dimethyl sulfoxide (DMSO), to create a stock

solution. This stock solution can then be further diluted in a mixture of co-solvents or a

cyclodextrin-based solution before final dilution into the cell culture medium.

Q4: What is the maximum concentration of Regaloside H I can achieve in a solution suitable

for cell culture?

A4: Using specific formulation protocols, a concentration of at least 2.5 mg/mL (6.24 mM) of

Regaloside H in a clear solution can be achieved.[1]

Q5: Are there any general tips for handling poorly soluble compounds like Regaloside H in cell

culture?

A5: Yes. When working with compounds that have low aqueous solubility, it is best practice to

prepare a high-concentration stock solution in an organic solvent like DMSO. For dose-

response experiments, perform serial dilutions of this stock solution in the same organic

solvent. When treating your cells, add the small volume of the diluted compound directly to the

cell culture medium, ensuring rapid mixing to prevent localized high concentrations and

precipitation.
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Issue Possible Cause Recommended Solution

Precipitation upon addition to

culture medium

The compound's solubility limit

in the aqueous medium has

been exceeded.

Prepare a stock solution in

100% DMSO and dilute it to

the final working concentration

in the cell culture medium.

Ensure the final DMSO

concentration is non-toxic to

your cells (typically ≤ 0.5%).

For higher concentrations of

Regaloside H, consider using

a formulation with co-solvents

or cyclodextrins.

Cloudy or hazy solution after

preparation

Incomplete dissolution of

Regaloside H.

Gentle heating and/or

sonication can aid in the

dissolution of the compound

after the addition of solvents.

[1][4]

Loss of compound activity over

time

Improper storage of stock

solutions leading to

degradation.

Aliquot the prepared stock

solution and store it at -80°C

for up to 6 months or at -20°C

for up to 1 month. Avoid

repeated freeze-thaw cycles.

[1]

Cell toxicity observed at higher

concentrations

The solvent or the solubilizing

agents may be causing

cytotoxicity.

Perform a vehicle control

experiment to determine the

toxicity of the solvent and any

co-solvents or cyclodextrins

used in your formulation.

Ensure the final concentration

of all components is well-

tolerated by your specific cell

line.
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The following tables summarize the achievable concentrations of Regaloside H and a

structurally similar compound, Regaloside E, using various solubilization protocols.

Table 1: Regaloside H Solubilization Data[1]

Protocol Formulation Components Achievable Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.5 mg/mL (6.24 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.5 mg/mL (6.24 mM)

3 10% DMSO, 90% Corn Oil ≥ 2.5 mg/mL (6.24 mM)

Table 2: Regaloside E Solubilization Data[4]

Protocol Formulation Components Achievable Concentration

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 1.25 mg/mL (2.73 mM)

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 1.25 mg/mL (2.73 mM)

3 10% DMSO, 90% Corn Oil ≥ 1.25 mg/mL (2.73 mM)

Experimental Protocols
Protocol 1: Preparation of Regaloside H Stock Solution in DMSO

Weigh the desired amount of Regaloside H powder in a sterile microcentrifuge tube.

Add the appropriate volume of high-purity, sterile DMSO to achieve the desired stock

concentration (e.g., 25 mg/mL).

Vortex the tube until the powder is completely dissolved. Gentle warming or sonication can

be used to aid dissolution.
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Aliquot the stock solution into smaller volumes in sterile cryovials to avoid repeated freeze-

thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1]

Protocol 2: Preparation of Regaloside H Working Solution with Co-solvents[1]

This protocol yields a clear solution of ≥ 2.5 mg/mL. The following steps are for preparing 1 mL

of working solution.

Start with 100 μL of a 25 mg/mL Regaloside H stock solution in DMSO.

Add 400 μL of PEG300 and mix thoroughly.

Add 50 μL of Tween-80 and mix until the solution is homogeneous.

Add 450 μL of saline to bring the final volume to 1 mL. Mix well.

This working solution can then be further diluted to the final desired concentration in the cell

culture medium.

Protocol 3: Preparation of Regaloside H Working Solution with Cyclodextrin[1]

This protocol also yields a clear solution of ≥ 2.5 mg/mL. The following steps are for preparing

1 mL of working solution.

Start with 100 μL of a 25 mg/mL Regaloside H stock solution in DMSO.

Add 900 μL of a 20% SBE-β-CD (Sulfobutyl ether beta-cyclodextrin) solution in saline.

Mix thoroughly until a clear, homogeneous solution is obtained.

This working solution can be used for further dilutions in cell culture medium.
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Caption: Experimental workflow for preparing and using Regaloside H in cell culture.

Caption: Plausible signaling pathway for Regaloside H-mediated inhibition of

gluconeogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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